Cas no 2227709-26-2 ((1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol)

(1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol structure
2227709-26-2 structure
Product Name:(1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol
CAS No:2227709-26-2
MF:C11H12N2O
MW:188.225782394409
CID:6141555
PubChem ID:7016273
Update Time:2025-11-02

(1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol
    • EN300-2000762
    • 2227709-26-2
    • Inchi: 1S/C11H12N2O/c12-7-11(14)9-5-6-13-10-4-2-1-3-8(9)10/h1-6,11,14H,7,12H2/t11-/m1/s1
    • InChI Key: MNGZCIYMAKPCDV-LLVKDONJSA-N
    • SMILES: O[C@H](CN)C1C=CN=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 188.094963011g/mol
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 59.1Ų

(1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2000762-1g
(1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol
2227709-26-2
1g
$1200.0 2023-09-16
Enamine
EN300-2000762-5g
(1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol
2227709-26-2
5g
$3479.0 2023-09-16
Enamine
EN300-2000762-10g
(1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol
2227709-26-2
10g
$5159.0 2023-09-16
Enamine
EN300-2000762-0.05g
(1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol
2227709-26-2
0.05g
$1008.0 2023-09-16
Enamine
EN300-2000762-0.1g
(1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol
2227709-26-2
0.1g
$1056.0 2023-09-16
Enamine
EN300-2000762-0.25g
(1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol
2227709-26-2
0.25g
$1104.0 2023-09-16
Enamine
EN300-2000762-0.5g
(1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol
2227709-26-2
0.5g
$1152.0 2023-09-16
Enamine
EN300-2000762-1.0g
(1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol
2227709-26-2
1g
$1729.0 2023-05-31
Enamine
EN300-2000762-2.5g
(1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol
2227709-26-2
2.5g
$2351.0 2023-09-16
Enamine
EN300-2000762-5.0g
(1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol
2227709-26-2
5g
$5014.0 2023-05-31

Additional information on (1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol

Research Brief on (1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol (CAS: 2227709-26-2): Recent Advances and Applications

The compound (1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol (CAS: 2227709-26-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, featuring a quinoline scaffold, has demonstrated promising potential in drug discovery, particularly as a building block for bioactive molecules. Recent studies have explored its utility in the synthesis of novel kinase inhibitors, antimicrobial agents, and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of (1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol as a key intermediate in the development of selective JAK2 inhibitors. The research team utilized this compound to introduce stereochemical control in their synthetic route, ultimately yielding compounds with improved potency and selectivity profiles against JAK2-dependent malignancies. The study highlighted the importance of the (S)-configuration at the chiral center for optimal biological activity.

In antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the incorporation of (1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol into novel quinolone-aminoglycoside hybrids. These hybrids demonstrated enhanced activity against drug-resistant Gram-negative pathogens, with the quinoline moiety contributing to improved bacterial membrane penetration. The researchers noted that the amino alcohol functionality was crucial for maintaining solubility while preserving antimicrobial efficacy.

From a synthetic chemistry perspective, advancements in the asymmetric synthesis of (1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol have been achieved through biocatalytic approaches. A 2024 Nature Catalysis paper described an engineered transaminase that efficiently produces this compound with >99% enantiomeric excess, addressing previous challenges in stereoselective synthesis. This development has significant implications for scaling up production while maintaining high optical purity.

Ongoing research is exploring the potential of (1S)-2-amino-1-(quinolin-4-yl)ethan-1-ol in central nervous system drug development, leveraging the quinoline scaffold's ability to cross the blood-brain barrier. Preliminary results from in vivo studies suggest that derivatives of this compound may have applications in neurodegenerative disease treatment, though further validation is required.

The compound's safety profile and pharmacokinetic properties are currently under investigation in preclinical studies. Early ADMET data indicate favorable metabolic stability and low cytotoxicity, making it an attractive scaffold for further medicinal chemistry optimization. Researchers are particularly interested in its potential as a versatile chiral building block for fragment-based drug discovery programs.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.